Cas no 887232-43-1 (3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate)

• Product Name: 3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate
• CAS No: 887232-43-1
• MF: C₅H₉ClN₄O
• MW: 176.604159116745
• CID: 4295339
• PubChem ID: 145711026
• Update Time: 2025-04-24

3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate
• 887232-43-1
• 3-Chloro-6-hydrazinyl-4-methylpyridazinehydrate
• 3-Chloro-6-hydrazinyl-4-methylpyridazine hydrate

• Inchi： 1S/C5H7ClN4.H2O/c1-3-2-4(8-7)9-10-5(3)6;/h2H,7H2,1H3,(H,8,9);1H2
• InChI Key： NNERAVBLXRNPAB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(N=N1)NN.O

Computed Properties

• Exact Mass: 176.0464886Da
• Monoisotopic Mass: 176.0464886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų